Cas no 1797875-11-6 (1-methyl-3-[3-(1,3-thiazol-2-yloxy)azetidine-1-carbonyl]pyridin-2-one)

• Product Name: 1-methyl-3-[3-(1,3-thiazol-2-yloxy)azetidine-1-carbonyl]pyridin-2-one
• CAS No: 1797875-11-6
• MF: C₁₃H₁₃N₃O₃S
• MW: 291.325621366501
• CID: 5374595
• Update Time: 2025-06-11

1-methyl-3-[3-(1,3-thiazol-2-yloxy)azetidine-1-carbonyl]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-[3-(1,3-thiazol-2-yloxy)azetidine-1-carbonyl]pyridin-2-one

• Inchi： 1S/C13H13N3O3S/c1-15-5-2-3-10(11(15)17)12(18)16-7-9(8-16)19-13-14-4-6-20-13/h2-6,9H,7-8H2,1H3
• InChI Key： ARVZHYPLPMDPRC-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=CC=C1C(N1CC(OC2=NC=CS2)C1)=O

Additional information on 1-methyl-3-[3-(1,3-thiazol-2-yloxy)azetidine-1-carbonyl]pyridin-2-one

Comprehensive Overview of 1-methyl-3-[3-(1,3-thiazol-2-yloxy)azetidine-1-carbonyl]pyridin-2-one (CAS No. 1797875-11-6)

In the rapidly evolving field of medicinal chemistry, 1-methyl-3-[3-(1,3-thiazol-2-yloxy)azetidine-1-carbonyl]pyridin-2-one (CAS No. 1797875-11-6) has emerged as a compound of significant interest. This heterocyclic molecule combines a pyridin-2-one core with an azetidine ring and a thiazole moiety, creating a unique pharmacophore with potential applications in drug discovery. Researchers are particularly intrigued by its structural features, which may contribute to selective binding interactions with biological targets.

The compound's molecular architecture features a 1-methylpyridin-2-one scaffold linked to a 3-(thiazol-2-yloxy)azetidine group through a carbonyl bridge. This arrangement offers both hydrogen bond acceptors and donors, as well as aromatic stacking capabilities, making it valuable for exploring protein-ligand interactions. The presence of the azetidine ring, a four-membered nitrogen heterocycle, is noteworthy as this strained system can influence conformational preferences and metabolic stability in drug candidates.

Current research trends highlight growing interest in small molecule modulators of protein-protein interactions, and 1797875-11-6 represents a promising scaffold in this context. Its thiazole-oxygen-azetidine linkage is particularly interesting for medicinal chemists investigating allosteric binding sites. The compound's physicochemical properties, including its logP and polar surface area, suggest potential for blood-brain barrier penetration, making it relevant for neuroscience applications.

From a synthetic chemistry perspective, the preparation of 1-methyl-3-[3-(1,3-thiazol-2-yloxy)azetidine-1-carbonyl]pyridin-2-one involves innovative coupling strategies between the azetidine and thiazole components. Recent advances in cross-coupling reactions and click chemistry have enabled more efficient routes to such complex heterocyclic systems. The compound's stability under physiological conditions is an active area of investigation, with particular focus on the hydrolytic stability of the ester-like linkage.

In the context of current pharmaceutical research priorities, this compound aligns with several hot topics in drug discovery. These include the development of targeted protein degraders (PROTACs), where such heterocyclic systems can serve as warheads or linkers, and covalent inhibitor design, where the thiazole moiety might participate in selective interactions. The growing emphasis on fragment-based drug discovery also makes this molecule noteworthy, as its core structure could serve as a valuable starting point for optimization.

The potential therapeutic applications of CAS 1797875-11-6 are being explored across multiple disease areas. Its structural features suggest possible activity against kinase targets, which remain a major focus in oncology research. Additionally, the presence of both hydrogen bond acceptors and donors makes it interesting for central nervous system targets, particularly those involved in neurodegenerative disorders. Researchers are also investigating its potential as a scaffold for antibiotic development, given the historical importance of thiazole-containing compounds in antimicrobial therapy.

From a commercial perspective, the compound has attracted attention from pharmaceutical companies engaged in high-throughput screening campaigns. Its availability from specialty chemical suppliers has facilitated broader investigation, while custom synthesis services have enabled the production of structural analogs for structure-activity relationship studies. The growing demand for diverse screening libraries in drug discovery has increased interest in such privileged structures that combine multiple heterocyclic elements.

Analytical characterization of 1-methyl-3-[3-(1,3-thiazol-2-yloxy)azetidine-1-carbonyl]pyridin-2-one presents interesting challenges and opportunities. Advanced techniques such as cryo-electron microscopy and X-ray crystallography are being employed to study its binding modes with potential biological targets. Meanwhile, NMR spectroscopy studies provide insights into its conformational dynamics in solution, particularly regarding the azetidine ring puckering and thiazole orientation.

Environmental and safety considerations for this compound follow standard laboratory protocols for heterocyclic compounds. While not classified as hazardous, proper handling procedures are recommended, including the use of personal protective equipment and adequate ventilation. The compound's biodegradability and ecotoxicity profiles are subjects of ongoing investigation as part of broader efforts to develop greener pharmaceutical compounds.

Looking ahead, 1797875-11-6 represents an exciting case study in modern medicinal chemistry. Its combination of structural complexity and synthetic accessibility makes it particularly valuable for exploring new chemical space in drug discovery. As research continues, we anticipate new insights into its potential applications and the development of optimized derivatives with improved pharmacokinetic properties and target selectivity.